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Compound of Interest

Compound Name:
(E)-Cinnamaldehyde Dimethyl

Acetal-d5

Cat. No.: B1162652 Get Quote

Technical Guide: (E)-Cinnamaldehyde Dimethyl
Acetal-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-Cinnamaldehyde Dimethyl
Acetal-d5, a deuterated analog of (E)-Cinnamaldehyde Dimethyl Acetal. This document is

intended to serve as a valuable resource for researchers in various fields, including

metabolism, pharmacokinetics, and analytical chemistry, by providing key data, experimental

protocols, and potential research applications.

Compound Data and Specifications
Quantitative data for (E)-Cinnamaldehyde Dimethyl Acetal-d5 is summarized below. Where

specific data for the deuterated compound is not publicly available, typical specifications and

data for the non-deuterated analogue, (E)-Cinnamaldehyde Dimethyl Acetal, are provided for

reference.

Table 1: Physical and Chemical Properties
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Property
(E)-
Cinnamaldehyde
Dimethyl Acetal-d5

(E)-
Cinnamaldehyde
Dimethyl Acetal
(for reference)

Source

Molecular Formula C₁₁H₉D₅O₂ C₁₁H₁₄O₂ [1]

Molecular Weight 183.26 g/mol 178.23 g/mol [1]

Appearance
Not specified (likely a

neat liquid)
Neat liquid [2]

Specific Gravity Not specified 1.016 - 1.020 @ 25°C [3]

Refractive Index Not specified 1.530 - 1.534 @ 20°C [3]

Flash Point 109°C (229°F) ~93.33°C (200°F) [1][3]

Boiling Point Not specified 256°C @ 760 mmHg [3]

Table 2: Analytical Specifications
Parameter Specification Method

Purity ≥98% GC-MS, ¹H-NMR

Isotopic Enrichment ≥98 atom % D
¹H-NMR, ²H-NMR, Mass

Spectrometry

Residual Solvents To be determined ¹H-NMR

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (E)-Cinnamaldehyde
Dimethyl Acetal-d5 are provided below.

Synthesis of (E)-Cinnamaldehyde Dimethyl Acetal-d5
The synthesis of (E)-Cinnamaldehyde Dimethyl Acetal-d5 can be achieved through the acid-

catalyzed acetalization of (E)-Cinnamaldehyde-d5 with trimethyl orthoformate.

Materials:
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(E)-Cinnamaldehyde-d5

Trimethyl orthoformate

Anhydrous methanol

Anhydrous p-Toluenesulfonic acid (catalyst)

Anhydrous sodium carbonate

Anhydrous diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

To a solution of (E)-Cinnamaldehyde-d5 in anhydrous methanol, add trimethyl orthoformate

and a catalytic amount of anhydrous p-toluenesulfonic acid.

Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, quench the reaction by adding anhydrous sodium carbonate to neutralize

the acid catalyst.

Remove the methanol under reduced pressure.

Partition the residue between diethyl ether and saturated aqueous sodium bicarbonate

solution.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.
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Purify the crude product by vacuum distillation or column chromatography on silica gel to

yield pure (E)-Cinnamaldehyde Dimethyl Acetal-d5.

Determination of Purity and Isotopic Enrichment
The purity and isotopic enrichment of the final product can be determined using the following

methods:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight of the

deuterated compound and assess its chemical purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: To determine the chemical purity and the degree of deuteration by comparing the

integration of proton signals in the deuterated compound to those in the non-deuterated

standard.

²H-NMR: To directly observe the deuterium signals and confirm the positions of isotopic

labeling.

Mandatory Visualizations
Synthetic Pathway
The following diagram illustrates the synthetic pathway for (E)-Cinnamaldehyde Dimethyl
Acetal-d5.
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Click to download full resolution via product page

Caption: Synthetic route to (E)-Cinnamaldehyde Dimethyl Acetal-d5.

Experimental Workflow: Use as an Internal Standard
This diagram outlines a typical experimental workflow for using (E)-Cinnamaldehyde Dimethyl
Acetal-d5 as an internal standard for the quantification of cinnamaldehyde in a biological

matrix.
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Caption: Workflow for cinnamaldehyde quantification using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(E)-Cinnamaldehyde Dimethyl Acetal-d5 certificate of
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162652#e-cinnamaldehyde-dimethyl-acetal-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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